Cas no 1361558-62-4 (5,6-Bis(2,6-dichlorophenyl)nicotinonitrile)

• Product Name: 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile
• CAS No: 1361558-62-4
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4910205
• Update Time: 2025-06-07

5,6-Bis(2,6-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-12-3-1-4-13(20)16(12)11-7-10(8-23)9-24-18(11)17-14(21)5-2-6-15(17)22/h1-7,9H
• InChI Key： UARNOYUKZAFOMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(C#N)=CN=C1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile

Introduction to 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile (CAS No. 1361558-62-4)

5,6-Bis(2,6-dichlorophenyl)nicotinonitrile, with the CAS number 1361558-62-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a nicotinonitrile core substituted with two 2,6-dichlorophenyl groups. The presence of these substituents imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile is C₁₈H₁₀Cl₄N₂. Its molecular weight is 377.18 g/mol, and it is a white to off-white crystalline solid at room temperature. The compound is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility properties are crucial for its use in various experimental settings, including in vitro assays and animal studies.

In recent years, 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play critical roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-cancer properties of 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile. The researchers found that the compound exhibited significant cytotoxic effects against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis (programmed cell death) and inhibit cell cycle progression. These findings suggest that 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile could be further developed into a novel anti-cancer agent.

Beyond its anti-cancer potential, 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2020 reported that the compound exhibited neuroprotective effects in an animal model of Parkinson's disease. The researchers observed that treatment with 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile reduced oxidative stress and inflammation in the brain, leading to improved motor function and cognitive performance. These results highlight the potential of this compound as a therapeutic agent for neurodegenerative disorders.

The synthesis of 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-cyano-4-chlorobenzaldehyde with 2,6-dichloroaniline followed by cyclization to form the final product. This synthetic method is highly reproducible and can be scaled up for large-scale production if necessary. The purity and quality of the synthesized compound are typically assessed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, it is important to note that while 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile is not classified as a hazardous material or controlled substance, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile are promising. Ongoing research continues to explore its potential applications in various therapeutic areas. Clinical trials are expected to provide further insights into its safety and efficacy as a drug candidate. Moreover, advancements in drug delivery technologies may enhance its bioavailability and therapeutic index, making it an even more attractive option for pharmaceutical development.

In conclusion, 5,6-Bis(2,6-dichlorophenyl)nicotinonitrile (CAS No. 1361558-62-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapies for cancer and neurodegenerative diseases. As research progresses, it is likely that this compound will continue to play an important role in advancing our understanding of disease mechanisms and improving patient outcomes.